2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ACETIC ACID

• IUPAC Name: 2-[(5-propyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C14H14N4O2S/c1-2-7-18-10-6-4-3-5-9(10)12-13(18)15-14(17-16-12)21-8-11(19)20/h3-6H,2,7-8H2,1H3,(H,19,20)
• InChI Key: BZOOHWIELUXWHR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCC(=O)O
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ACETIC ACID is a triazinoindole derivative characterized by a propyl substituent at the 5-position of the indole core and a sulfanylacetic acid moiety at the 3-position.

• Nucleophilic substitution: Reacting tert-butyl 2-bromoacetate with a triazinoindole precursor to form the thioether linkage, followed by acidic hydrolysis to yield the acetic acid group .
• Amide coupling: Using reagents like HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) to conjugate the acetic acid intermediate with aniline derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ACETIC ACID involves multiple steps, starting with the preparation of the triazinoindole core. This core is typically synthesized through a series of cyclization reactions involving appropriate precursors.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) are employed to monitor the reaction progress and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ACETIC ACID undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfanyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding alcohols or amines .

Scientific Research Applications

2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ACETIC ACID has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential role in epigenetic regulation and gene expression.

Medicine: Explored for its potential therapeutic effects, particularly in cancer research as an iron chelator.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ACETIC ACID involves its interaction with specific molecular targets and pathways. For instance, it has been shown to act as an iron chelator, binding selectively to ferrous ions and inhibiting their availability to cancer cells. This leads to the disruption of cellular processes dependent on iron, ultimately inducing apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on the Triazinoindole Core

The following table summarizes key analogs and their substituents:

Compound Name	Substituent at 5-Position	Additional Modifications	Molecular Formula	Biological Activity (if tested)	Reference ID
2-((5-Methyl-5H-triazino[5,6-b]indol-3-yl)thio)acetic acid	Methyl	None	C₁₂H₁₀N₄O₂S	N/A
2-((8-Bromo-5-methyl-5H-triazino[5,6-b]indol-3-yl)thio)acetic acid	Methyl	Bromine at 8-position	C₁₂H₉BrN₄O₂S	N/A
2-((5,10-Dihydro-[1,2,4]triazino[5,6-b]quinoxalin-3-yl)thio)acetic acid	None (quinoxaline core)	Fused quinoxaline system	C₁₃H₁₀N₆O₂S	Antimicrobial activity (moderate)
[5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-yl]thio)acetic acid	N/A (triazole core)	Propoxyphenyl group	C₁₃H₁₅N₃O₃S	Predicted pKa: 3.09

Key Observations:

• Electronic Effects : Bromine at the 8-position (e.g., compound 25 in ) introduces electron-withdrawing effects, which may alter reactivity in amide coupling reactions .

Triazinoindole Derivatives

• Methyl/Bromo Analogs : Synthesized via tert-butyl ester intermediates, followed by HCl-mediated deprotection and HATU-driven amidation (purity >95%) .
• Quinoxaline Derivatives: Prepared by condensing hydrazine derivatives with ethyl acetoacetate or diethyl malonate, achieving yields up to 93% .

Triazole Derivatives ()

• Synthesized via direct coupling of a propoxyphenyl-triazole with thioacetic acid, differing from the multi-step protocols for triazinoindoles .

Biological Activity

2-({5-Propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)acetic acid is a complex organic compound belonging to the class of triazinoindoles. Its unique structure features a triazinoindole core linked with a sulfanyl group and an acetic acid moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in cancer treatment.

The molecular formula of 2-({5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)acetic acid is $C_{13}H_{16}N_{4}OS$, with a molecular weight of approximately 278.36 g/mol. The compound is characterized by its nitrogen and sulfur heterocycles, which contribute to its chemical reactivity and biological activities.

Anticancer Properties

Research indicates that this compound exhibits significant anticancer properties. It has been shown to interact with specific molecular targets involved in cellular processes such as apoptosis and cell cycle regulation. Studies have demonstrated that it can modulate enzyme activity and signaling pathways associated with cancer progression.

Table 1: Summary of Anticancer Activity

Study Reference	Cell Lines Tested	IC50 (µM)	Mechanism of Action
	Various (NCI DTP)	10	Induces apoptosis via iron chelation
	HCT116 (Colon Cancer)	8.5	Inhibits cell proliferation
	MCF7 (Breast Cancer)	12	Modulates signaling pathways

The mechanism through which 2-({5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)acetic acid exerts its effects involves chelation of iron ions. By binding to ferrous ions, the compound inhibits the availability of iron essential for cancer cell proliferation, leading to cell cycle arrest and subsequent apoptosis . Furthermore, it has been suggested that the compound may influence carbonic anhydrase activity, which is crucial in various physiological processes including tumor growth .

Study on Carbonic Anhydrase Inhibition

A study evaluated the inhibitory effects of related compounds on human carbonic anhydrase isoforms (hCA). It was found that compounds structurally similar to 2-({5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)acetic acid exhibited low to medium inhibitory activity against hCA II and hCA IX isoforms, suggesting potential therapeutic applications in targeting tumor-associated enzymes .

Table 2: Carbonic Anhydrase Inhibition Data

Compound	hCA Isoform	K_i (nM)
Compound A	hCA II	7.7
Compound B	hCA IX	34.9
2-{(5-propyl...}	hCA II	TBD